Cas no 1867-37-4 (Benzylmalononitrile)

Benzylmalononitrile structure
Benzylmalononitrile structure
Product name:Benzylmalononitrile
CAS No:1867-37-4
MF:C10H8N2
MW:156.183921813965
CID:83983
PubChem ID:15846

Benzylmalononitrile Chemical and Physical Properties

Names and Identifiers

    • Benzylmalononitrile
    • 2-benzylpropanedinitrile
    • 2-benzylidene malononitrile
    • 2-benzyl-malonitrile
    • 2-benzylmalononitrile
    • Benzyl-malonitril
    • Benzyl-malonitril [German]
    • Benzylmalonodinitrile
    • Benzylpropanedinitrile
    • BRN 2046120
    • MALONONITRILE, BENZYL-
    • Propanedinitrile, (phenylmethyl)-
    • 4-09-00-03359 (Beilstein Handbook Reference)
    • ODFHXXQVNHHDDG-UHFFFAOYSA-N
    • DTXSID10171932
    • AKOS006279863
    • SCHEMBL4656441
    • AMY37069
    • 1867-37-4
    • Inchi: InChI=1S/C10H8N2/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-5,10H,6H2
    • InChI Key: ODFHXXQVNHHDDG-UHFFFAOYSA-N
    • SMILES: C(C(C#N)C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 156.06884
  • Monoisotopic Mass: 156.068748
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 92 ºC
  • Boiling Point: 270.42°C (rough estimate)
  • Flash Point: 167.2°C
  • Refractive Index: 1.4820 (estimate)
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 47.58
  • LogP: 1.89246

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